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Compound of Interest

Compound Name: OPBP-1
Cat. No.: B15610324
Get Quote
\ J

This document provides a comprehensive technical overview of the structure, sequence, and
functional characteristics of the D-peptide OPBP-1, a promising candidate in oral cancer
immunotherapy.

Core Structure and Sequence

OPBP-1 is a synthetic D-peptide, meaning it is composed of D-amino acids, which are mirror
images of the more common L-amino acids. This configuration confers significant resistance to
proteolysis, enhancing its stability and oral bioavailability.[1]

Amino Acid Sequence: The primary sequence of OPBP-1 is: (D-amino acids)
GQSEHHMRVYSF[2]

Chemical Properties:

Property Value
Molecular Formula C64H92N20019S
Molecular Weight 1476.66 g/mol

© 2026 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b15610324#bc-rfq
https://www.benchchem.com/product/b15610324/docs?utm_src=pdf-body#technical-guide-opbp-1-oral-pd-l1-binding-peptide-1
https://www.benchchem.com/product/b15610324/docs?utm_src=pdf-body#technical-guide-opbp-1-oral-pd-l1-binding-peptide-1
https://pubmed.ncbi.nlm.nih.gov/33940058/
https://www.benchchem.com/product/b15610324/docs?utm_src=pdf-body#technical-guide-opbp-1-oral-pd-l1-binding-peptide-1
https://www.researchgate.net/figure/Characterization-of-OPBP-1TMC-hydrogel-A-The-SEM-images-of-OPBP-1TMC-hydrogels-The_fig4_351331309
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15610324?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Data sourced from publicly available chemical information.[3]

Mechanism of Action: PD-1/PD-L1 Pathway
Blockade

OPBP-1 functions as an immune checkpoint inhibitor by selectively binding to Programmed
Death-Ligand 1 (PD-L1).[1] The PD-1/PD-L1 interaction is a critical pathway that cancer cells
exploit to evade the immune system. By binding to PD-L1 on tumor cells, OPBP-1 prevents it
from interacting with the PD-1 receptor on activated T-cells. This blockade effectively "releases
the brakes" on the T-cells, restoring their ability to recognize and attack cancer cells.[1][4]

Below is a diagram illustrating the signaling pathway disrupted by OPBP-1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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